Cas no 743440-29-1 (2-{8-chloro-2H,3H-1,4dioxino2,3-gquinoxalin-7-yl}propanedinitrile)

• Product Name: 2-{8-chloro-2H,3H-1,4dioxino2,3-gquinoxalin-7-yl}propanedinitrile
• CAS No: 743440-29-1
• MF: C₁₃H₇ClN₄O₂
• MW: 286.673280954361
• CID: 5906221
• PubChem ID: 2106603
• Update Time: 2025-11-01

2-{8-chloro-2H,3H-1,4dioxino2,3-gquinoxalin-7-yl}propanedinitrile Chemical and Physical Properties

Names and Identifiers

• SR-01000050367
• Z56968301
• HMS1756E09
• 743440-29-1
• 2-{8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile
• EN300-26598920
• SR-01000050367-1
• 2-{8-chloro-2H,3H-1,4dioxino2,3-gquinoxalin-7-yl}propanedinitrile

• Inchi： 1S/C13H7ClN4O2/c14-13-12(7(5-15)6-16)17-8-3-10-11(4-9(8)18-13)20-2-1-19-10/h3-4,7H,1-2H2
• InChI Key： KGBZPSYTIMDQKI-UHFFFAOYSA-N
• SMILES： ClC1C(C(C#N)C#N)=NC2=CC3=C(C=C2N=1)OCCO3

Computed Properties

• Exact Mass: 286.0257532g/mol
• Monoisotopic Mass: 286.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-{8-chloro-2H,3H-1,4dioxino2,3-gquinoxalin-7-yl}propanedinitrile

Introduction to 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile (CAS No. 743440-29-1)

2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile (CAS No. 743440-29-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity and unique functional groups of this compound make it an intriguing subject for both academic and industrial research.

The core structure of 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile features a quinoxaline ring fused with a dioxin moiety, along with a chloro substituent and two cyano groups. These structural elements contribute to its chemical stability and reactivity, making it a valuable building block for the synthesis of more complex molecules. The presence of the cyano groups also imparts unique electronic properties that can be harnessed in various chemical reactions and biological assays.

In recent years, there has been a growing interest in the biological activities of quinoxaline derivatives. Studies have shown that these compounds exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific structure of 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile has been investigated for its potential as a lead compound in drug discovery efforts.

One notable area of research involves the evaluation of 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. The chloro substituent on the quinoxaline ring is thought to play a crucial role in enhancing its cytotoxic activity against cancer cells.

Beyond its anticancer potential, 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile has also shown promise in the treatment of infectious diseases. Research has indicated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique combination of the quinoxaline and dioxin moieties may contribute to its effectiveness against multidrug-resistant strains of bacteria.

The pharmacokinetic properties of 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended biological effects.

In addition to its direct therapeutic applications, 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile serves as an important intermediate in the synthesis of other biologically active compounds. Its structural versatility allows chemists to introduce various functional groups or modifications to tailor its properties for specific applications. This makes it a valuable tool in the development of novel drugs and therapeutic agents.

The synthesis of 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile has been optimized through several synthetic routes. One common approach involves the condensation of appropriate precursors followed by cyclization reactions to form the quinoxaline ring system. The introduction of the chloro substituent and cyano groups can be achieved through selective functional group transformations. These synthetic methods have been refined to improve yield and purity, making large-scale production feasible for both research and commercial purposes.

To further enhance our understanding of the biological activities and mechanisms of action of 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile, ongoing studies are being conducted using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into the molecular structure and interactions with biological targets.

In conclusion, 2-{8-chloro-2H,3H-1,4dioxino[2,3-g]quinoxalin-7-yl}propanedinitrile (CAS No. 743440-29-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the field.